Potassium2-methylbenzene-1,4-bis(olate)

• Molecular Formula: C7H6K2O2
• Molecular Weight: 200.32 g/mol
• IUPAC Name: dipotassium;2-methylbenzene-1,4-diolate
• InChI: InChI=1S/C7H8O2.2K/c1-5-4-6(8)2-3-7(5)9;;/h2-4,8-9H,1H3;;/q;2*+1/p-2
• InChI Key: MDEAKRDBQIFFEQ-UHFFFAOYSA-L
• Canonical SMILES: CC1=C(C=CC(=C1)[O-])[O-].[K+].[K+]

Description

Potassium2-methylbenzene-1,4-bis(olate) is an organometallic compound that features a potassium ion coordinated to a 2-methylbenzene-1,4-bis(olate) ligand

Preparation Methods

Synthetic Routes and Reaction Conditions

Potassium2-methylbenzene-1,4-bis(olate) can be synthesized through the reaction of 2-methylbenzene-1,4-diol with potassium hydroxide. The reaction typically involves dissolving 2-methylbenzene-1,4-diol in a suitable solvent, such as ethanol, and then adding an aqueous solution of potassium hydroxide. The mixture is stirred at room temperature until the reaction is complete, resulting in the formation of Potassium2-methylbenzene-1,4-bis(olate) as a precipitate .

Industrial Production Methods

While specific industrial production methods for Potassium2-methylbenzene-1,4-bis(olate) are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent choice, and reaction time, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

Potassium2-methylbenzene-1,4-bis(olate) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: It can be reduced to form hydroquinones.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Electrophilic substitution reactions often require reagents like nitric acid for nitration and halogens (chlorine, bromine) for halogenation.

Major Products Formed

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Nitro and halogenated derivatives of the aromatic ring.

Scientific Research Applications

Potassium2-methylbenzene-1,4-bis(olate) has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It is used in the production of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of Potassium2-methylbenzene-1,4-bis(olate) involves its ability to coordinate with metal ions and participate in redox reactions. The compound can act as a ligand, forming complexes with various metal ions, which can then participate in catalytic cycles. The aromatic ring and the bis(olate) groups provide sites for electrophilic and nucleophilic attacks, facilitating various chemical transformations .

Comparison with Similar Compounds

Similar Compounds

• Potassium2-methylpropane-2-olate
• Potassium tert-butoxide
• Potassium ethane-1,2-bis(olate)

Uniqueness

Potassium2-methylbenzene-1,4-bis(olate) is unique due to its aromatic structure and the presence of two bis(olate) groups, which provide multiple reactive sites. This makes it more versatile in chemical reactions compared to similar compounds like Potassium2-methylpropane-2-olate and Potassium tert-butoxide, which have simpler structures and fewer reactive sites .